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metathesis strategy
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Compound Focus: Malabaricone C

CAS No.: 63335-25-1

Cat. No.: S534404

Malabaricone C: Core Scientific Data

The table below consolidates the fundamental data on Malabaricone C's origin, structure, and key scientific

findings.
Aspect Details
Natural Source Dried fruit arils of Myristica fragrans (nutmeg) and Myristica malabarica
(Bombay mace) [1].
IUPAC Name 1-(2,6-dihydroxyphenyl)-9-(3,4-dihydroxyphenyl)nonan-1-one [1].

Synthesis Strategy =~ Cross-Metathesis as a key step in an efficient and short synthetic route,
developed to overcome tedious isolation from plant material [2].

Key Anti- Inhibits T-cell proliferation & cytokine secretion; reduces cellular thiols; effect
inflammatory reversible by N-acetylcysteine (NAC); inhibits ERK/IJNK phosphorylation & NF-
Findings kKB DNA binding [1] [3].

Key In Vivo Result Completely abrogates acute graft-versus-host disease (GvHD)-associated
morbidity and mortality in mice without altering T-cell homeostasis [1].
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Aspect Details
Proposed Primary Immunosuppression via redox modulation of T-cell signaling pathways [1].
Mechanism

Detailed Experimental Protocols

Based on the 2023 study, here are the methodologies used to evaluate Malabaricone C's immunosuppressive

effects.

In Vitro T-Cell Proliferation Assay

¢ Cell Preparation: Lymphocytes were isolated from mouse spleens and stained with CFSE (5 uM), a
fluorescent dye that dilutes with each cell division [1].

¢ Treatment & Stimulation: Cells were incubated with Mal C (1 to 10 pM for 2 hours) and then
stimulated with Concanavalin A (Con A, 2.5 pg/mL) or anti-CD3/anti-CD28 antibodies for 72 hours
[1].

e Analysis: Proliferation was measured by flow cytometry, analyzing the reduction in CFSE
fluorescence. The percentage of proliferating cells was calculated using software like FlowJo [1].

¢ Redox Modulation Check: To confirm the mechanism, cellular thiol levels were measured, and in
some experiments, antioxidants like N-acetyl cysteine (NAC) were added 2 hours prior to Mal C to
restore thiol levels and abrogate its inhibitory effects [1].

Cytokine Measurement (ELISA)

¢ Cell Culture: Lymphocytes (1x10° cells) were treated with Mal C and stimulated as described above
[1].

e Supernatant Collection: Culture supernatants were collected after 24 hours [1].

e Cytokine Detection: Concentrations of key cytokines (IL-2, IL-6, and IFN-y) were quantified in the
supernatant using commercial enzyme-linked immunosorbent assay (ELISA) kits [1].

Analysis of Signaling Pathways
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e Western Blotting: To study the effect on MAPK signaling, Mal C-treated lymphocytes were analyzed
using specific antibodies to detect levels of phosphorylated ERK (pERK) and phosphorylated JNK
(pJINK). Total ERK and JNK were also measured as controls [1].

¢ Electrophoretic Mobility Shift Assay (EMSA): This method was used to assess the DNA binding
activity of the transcription factor NF-kB in nuclear extracts from the treated cells [1].

Signaling Pathway Logic

The experimental data from the studies reveals a logical sequence of mechanisms through which

Malabaricone C exerts its immunosuppressive effect. The diagram below summarizes this pathway.

@ricone C (Mal C)
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Synthesis Information and Further Research
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While the cross-metathesis strategy is established as the core of the synthesis, the published abstract does not

provide a detailed, step-by-step experimental procedure for the total synthesis of Malabaricone C.

e The original 2017 paper, "Total Syntheses of Malabaricones B and C via a Cross-Metathesis
Strategy" in the Journal of Natural Products, is the primary source for this information [2].
¢ To obtain the full experimental details, | recommend that you:
o Access the full text of the 2017 paper through a university or institutional library subscription
to the Journal of Natural Products.
o Consult the supplementary information for the 2023 paper, which may contain additional
characterization data (like 1H NMR, 13C NMR, and HPLC) for the synthetically produced
Malabaricone C used in that study [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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